Cas no 61961-78-2 (8-Oxa-3-thiabicyclo[3.2.1]oct-6-ene, 2,4-diphenyl-)

• Product Name: 8-Oxa-3-thiabicyclo[3.2.1]oct-6-ene, 2,4-diphenyl-
• CAS No: 61961-78-2
• MF: C₁₈H₁₆OS
• MW: 280.384043693542
• CID: 462286
• PubChem ID: 71390951
• Update Time: 2025-04-19

8-Oxa-3-thiabicyclo[3.2.1]oct-6-ene, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-thiabicyclo[3.2.1]oct-6-ene, 2,4-diphenyl-
• 2,4-diphenyl-8-oxa-3-thiabicyclo[3.2.1]oct-6-ene
• 61961-78-2
• DTXSID60812843
• 1,6:2,5-Dianhydro-3,4-dideoxy-1,6-diphenyl-1-thiohex-3-enitol

• Inchi： 1S/C18H16OS/c1-3-7-13(8-4-1)17-15-11-12-16(19-15)18(20-17)14-9-5-2-6-10-14/h1-12,15-18H
• InChI Key： BRXZTQTZJGBHOY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)C2C=CC(C1C1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 280.09228
• Monoisotopic Mass: 280.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23